Cas no 18621-17-5 (1-Benzhydrylazetidin-3-ol)
1-Benzhydrylazetidin-3-ol is a versatile azetidine derivative characterized by its benzhydryl substitution at the 1-position and a hydroxyl group at the 3-position. This structural motif imparts significant potential as a key intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The azetidine ring offers conformational rigidity, enhancing binding affinity to biological targets, while the benzhydryl group contributes to lipophilicity, influencing pharmacokinetic properties. The hydroxyl functionality provides a handle for further derivatization, enabling diverse chemical modifications. This compound is valued for its synthetic utility in medicinal chemistry, particularly in the design of receptor modulators and enzyme inhibitors. Its stability and reactivity make it suitable for scalable applications.
1-Benzhydrylazetidin-3-ol structure
Product Name:1-Benzhydrylazetidin-3-ol
CAS No:18621-17-5
MF:C16H17NO
MW:239.312284231186
MDL:MFCD00205109
CID:51094
PubChem ID:330448
Update Time:2025-10-17
1-Benzhydrylazetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(Diphenylmethyl)-3-hydroxyazetidine
- 1-benzhydryl-3-hydroxy nitrogen heterocycle butane
- 1-Benzhydrylazetan-3-ol
- 1-Benzhydryl-azetidin-3-ol
- 1-benzhydrylazetidin-3-ol
- 3-Azetidinol, 1-(diphenylmethyl)-
- 1-(Diphenylmethyl)-3-azetidinol
- 1-(Diphenylmethyl)Azetidin-3-ol
- 1-BENZHYDRYL-3-AZETIDINOL
- 1-benzhydryl-3-hydroxyazetidine
- 1-BENZHYDRYLAZETIDINE-3-OL
- 1-Benzydrylazetan-3-ol
- 1-BENZYLHYDRYL-AZETIDIN-3-OL
- 1-Diphenylmethyl-3-hydrox...
- 1-diphenylmethylazetidin-3-ol
- diphenylmethylazetidin-3-ol
- N-benzhydryl-3-hydroxyazetidine
- N-BENZHYDRYLAZETIDIN-3-OL
- 1-Benzhydryl-3-azetanol
- 3-Hydroxy-1-(diphenylmethyl)azetidine
- N-(Diphenylmethyl)-3-hydroxyazetidine
- N-(Diphenylmethyl)azetidin-3-ol
- NSC 319045
- BUTTPARK 37\04-13
- N-Benzhydryl-3-azetidinol
- 3-Azetidinol,1-(diphenylmethyl)-
- 1-diphenylmethyl-3-hydroxyazetidine
- MMAJXKGUZYDTHV-UHFFFAOYSA-N
- 1-(Diphenylmethyl
- CBDivE_013047
- AC-2257
- N-benzhydryl-azetidin-3-ol
- SY002560
- Maybridge1_002189
- 1-benzhydrylazetidin-3-ol;N-Benzhydrylazetidin-3-ol
- PB12132
- Maybridge3_003982
- SCHEMBL48800
- AKOS000278183
- D3907
- BDBM50145679
- MFCD00205109
- IDI1_015369
- BP-11495
- Oprea1_406945
- N-diphenylmethyl azetidin-3-ol
- 18621-17-5
- AM20030224
- 1-(DIPHENYLMETHYL)-3-HYDROXYAZETINIDE
- A825102
- 1-diphenylmethyl-3-azetidinol
- UXG
- Z1342868616
- BCP26302
- 40432-51-7
- J-011948
- 1-Benzhvdrvl-3-azetidinol
- FT-0648181
- SB10071
- DTXSID20940050
- FT-0689451
- 300683-73-2
- STR06841
- NSC-319045
- FT-0607364
- Q-200106
- SR-01000639368-1
- CCG-49951
- EN300-101240
- n-diphenylmethylazetidin-3-ol
- 1-Benzhydryl-3-azetidinol #
- HMS1442E22
- F2147-0186
- A4121
- BCP27340
- NSC319045
- Azetidine, 1-diphenylmethyl-3-hydroxy-
- Cambridge id 5100468
- BRD-K80272551-001-01-4
- CS-D0677
- BB 0240977
- CBDivE_000245
- CHEMBL3763552
- DB-012974
- DB-363249
- 1-Benzhydrylazetidin-3-ol;1-(Diphenylmethyl)-3-hydroxyazetidine ;N-benzhydrylazetidin-3-ol
- BBL010042
- STK500368
- ALBB-010097
- DB-013255
- 1-Benzhydrylazetidin-3-ol
-
- MDL： MFCD00205109
- Inchi： 1S/C16H17NO/c18-15-11-17(12-15)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-16,18H,11-12H2
- InChI Key： MMAJXKGUZYDTHV-UHFFFAOYSA-N
- SMILES： OC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 239.13100
- Monoisotopic Mass: 239.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 23.5
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.1890
- Melting Point: 111.0 to 115.0 deg-C
- Boiling Point: 353.8°C at 760 mmHg
- Flash Point: 101.7℃
- Refractive Index: 1.64
- PSA: 23.47000
- LogP: 2.39040
1-Benzhydrylazetidin-3-ol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319
- Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- HazardClass：8
- Storage Condition：Sealed in dry,2-8°C
- PackingGroup：III
- Risk Phrases：R36/37/38
1-Benzhydrylazetidin-3-ol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Benzhydrylazetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 25R0049-25g |
1-Benzhydryl-azetidin-3-ol |
18621-17-5 | 96% | 25g |
144.17CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 25R0049-100g |
1-Benzhydryl-azetidin-3-ol |
18621-17-5 | 96% | 100g |
339.22CNY | 2021-05-07 | |
| Fluorochem | 017381-10g |
1-(Diphenylmethyl)-3-hydroxyazetidine |
18621-17-5 | 97% | 10g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 017381-100g |
1-(Diphenylmethyl)-3-hydroxyazetidine |
18621-17-5 | 97% | 100g |
￡40.00 | 2022-03-01 | |
| Fluorochem | 017381-500g |
1-(Diphenylmethyl)-3-hydroxyazetidine |
18621-17-5 | 97% | 500g |
￡100.00 | 2022-03-01 | |
| AstaTech | 53646-25/G |
1-BENZHYDRYL-3-AZETIDINOL |
18621-17-5 | 97% | 25g |
$13 | 2023-09-17 | |
| Alichem | A019143379-1000g |
1-Benzhydrylazetidin-3-ol |
18621-17-5 | 98% | 1000g |
$176.75 | 2023-09-02 | |
| Ambeed | A184310-1g |
1-Benzhydrylazetidin-3-ol |
18621-17-5 | 98% | 1g |
$5.0 | 2024-07-21 | |
| Ambeed | A184310-5g |
1-Benzhydrylazetidin-3-ol |
18621-17-5 | 98% | 5g |
$6.0 | 2024-07-21 | |
| Ambeed | A184310-10g |
1-Benzhydrylazetidin-3-ol |
18621-17-5 | 98% | 10g |
$8.0 | 2024-07-21 |
1-Benzhydrylazetidin-3-ol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:18621-17-5)1-benzhydrylazetidin-3-Ol
Order Number:sfd12522;1674954
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:18621-17-5)N-二苯甲基氮杂环丁烷-3-醇
Order Number:LE1674954
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
1-Benzhydrylazetidin-3-ol Related Literature
-
Long-Yu Ran,Xue Ding,Xue-Ping Yan,Cheng-Pan Zhang Org. Biomol. Chem. 2023 21 1235
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:18621-17-5)1-benzhydrylazetidin-3-Ol
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18621-17-5)N-二苯甲基氮杂环丁烷-3-醇
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry